Cas no 2137492-56-7 (7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine)

• Product Name: 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine
• CAS No: 2137492-56-7
• MF: C₁₅H₃₁N₃
• MW: 253.426743745804
• CID: 5897424
• PubChem ID: 165488841
• Update Time: 2025-10-31

7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 7,7,9,9-tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine
• EN300-785709
• 2137492-56-7
• 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine

• Inchi： 1S/C15H31N3/c1-6-8-18-9-7-12(16)15(18)10-13(2,3)17-14(4,5)11-15/h12,17H,6-11,16H2,1-5H3
• InChI Key： FVOBZVWNMPZDBE-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C21CC(C)(C)NC(C)(C)C2)N

Computed Properties

• Exact Mass: 253.251798002g/mol
• Monoisotopic Mass: 253.251798002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3Ų

Additional information on 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine

Comprehensive Overview of 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine (CAS No. 2137492-56-7)

The compound 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine (CAS No. 2137492-56-7) is a spirocyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule belongs to the class of diazaspiro compounds, which are known for their versatility in drug discovery and material science. The presence of a spiro[4.5]decane core and a propylamine substituent makes it a promising candidate for further exploration in medicinal chemistry.

One of the key reasons for the growing interest in 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine is its potential role in addressing modern health challenges, such as neurological disorders and metabolic diseases. Researchers are particularly intrigued by its structural similarity to other bioactive spirocyclic compounds, which have shown efficacy in modulating G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in the development of therapeutics for conditions like anxiety, depression, and chronic pain, which are among the most searched topics in medical and pharmaceutical forums.

From a synthetic chemistry perspective, the preparation of 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine involves multi-step organic transformations, including reductive amination and spirocyclization. These methods are often discussed in academic and industrial settings, as they are essential for producing high-purity compounds for research and development. The compound's CAS No. 2137492-56-7 serves as a unique identifier, enabling researchers to access detailed information about its properties and applications in databases like PubChem and Reaxys.

In the context of green chemistry and sustainability, there is increasing demand for efficient synthetic routes that minimize waste and energy consumption. The synthesis of 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine aligns with these principles, as recent advancements have focused on catalytic methods and solvent-free reactions. This trend reflects broader industry shifts toward environmentally friendly practices, a topic frequently searched by professionals in the chemical and pharmaceutical sectors.

Another area of interest is the compound's potential in drug delivery systems. Its lipophilic nature and spirocyclic structure may enhance bioavailability and tissue penetration, making it a valuable scaffold for designing prodrugs or nanoparticle carriers. These applications are highly relevant to current research in personalized medicine and targeted therapies, which dominate discussions in scientific literature and conferences.

In summary, 7,7,9,9-Tetramethyl-1-propyl-1,8-diazaspiro[4.5]decan-4-amine (CAS No. 2137492-56-7) represents a fascinating subject for both academic and industrial research. Its structural complexity, combined with its potential therapeutic and material applications, positions it as a compound of significant value. As the scientific community continues to explore its properties, this molecule is likely to remain a focal point in discussions about spirocyclic chemistry, drug discovery, and sustainable synthesis.